Cas no 14676-72-3 (3-(1H-imidazol-5-yl)-2-methylpropanoic acid)
3-(1H-Imidazol-5-yl)-2-methylpropanoic acid is a heterocyclic carboxylic acid derivative featuring an imidazole ring, a structure of significant interest in medicinal and organic chemistry. The compound's key advantages include its potential as a versatile intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting enzyme inhibition or receptor modulation. The imidazole moiety offers coordination sites for metal-binding applications, while the carboxylic acid group enables further functionalization. Its structural rigidity and polarity may enhance binding affinity in drug design. The methyl substitution at the α-position can influence stereochemical properties, making it valuable for chiral synthesis. This compound is suitable for research in peptidomimetics and small-molecule therapeutics.
14676-72-3 structure
Product Name:3-(1H-imidazol-5-yl)-2-methylpropanoic acid
CAS No:14676-72-3
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD21336305
CID:3162598
PubChem ID:23378290
Update Time:2025-06-07
3-(1H-imidazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- a-methyl-1H-Imidazole-5-propanoic acid
- 3-(1H-imidazol-5-yl)-2-methylpropanoic acid
- SCHEMBL14411160
- EN300-246111
- SCHEMBL3670921
- 14676-72-3
-
- MDL： MFCD21336305
- Inchi： 1S/C7H10N2O2/c1-5(7(10)11)2-6-3-8-4-9-6/h3-5H,2H2,1H3,(H,8,9)(H,10,11)
- InChI Key： ROVDFZZNEMZWJY-UHFFFAOYSA-N
- SMILES： OC(C(C)CC1=CN=CN1)=O
Computed Properties
- Exact Mass: 154.074227566Da
- Monoisotopic Mass: 154.074227566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 66Ų
3-(1H-imidazol-5-yl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-246111-1g |
3-(1H-imidazol-5-yl)-2-methylpropanoic acid |
14676-72-3 | 1g |
$971.0 | 2023-09-15 | ||
| Enamine | EN300-246111-5g |
3-(1H-imidazol-5-yl)-2-methylpropanoic acid |
14676-72-3 | 5g |
$2816.0 | 2023-09-15 | ||
| Enamine | EN300-246111-10g |
3-(1H-imidazol-5-yl)-2-methylpropanoic acid |
14676-72-3 | 10g |
$4176.0 | 2023-09-15 | ||
| Enamine | EN300-246111-0.05g |
3-(1H-imidazol-5-yl)-2-methylpropanoic acid |
14676-72-3 | 95% | 0.05g |
$816.0 | 2024-06-19 | |
| Enamine | EN300-246111-0.1g |
3-(1H-imidazol-5-yl)-2-methylpropanoic acid |
14676-72-3 | 95% | 0.1g |
$855.0 | 2024-06-19 | |
| Enamine | EN300-246111-0.25g |
3-(1H-imidazol-5-yl)-2-methylpropanoic acid |
14676-72-3 | 95% | 0.25g |
$893.0 | 2024-06-19 | |
| Enamine | EN300-246111-0.5g |
3-(1H-imidazol-5-yl)-2-methylpropanoic acid |
14676-72-3 | 95% | 0.5g |
$933.0 | 2024-06-19 | |
| Enamine | EN300-246111-1.0g |
3-(1H-imidazol-5-yl)-2-methylpropanoic acid |
14676-72-3 | 95% | 1.0g |
$971.0 | 2024-06-19 | |
| Enamine | EN300-246111-2.5g |
3-(1H-imidazol-5-yl)-2-methylpropanoic acid |
14676-72-3 | 95% | 2.5g |
$1903.0 | 2024-06-19 | |
| Enamine | EN300-246111-5.0g |
3-(1H-imidazol-5-yl)-2-methylpropanoic acid |
14676-72-3 | 95% | 5.0g |
$2816.0 | 2024-06-19 |
3-(1H-imidazol-5-yl)-2-methylpropanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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